N-{[(3-chlorophenyl)amino]carbonothioyl}-4-isopropoxybenzamide

• IUPAC Name: N-[(3-chlorophenyl)carbamothioyl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C17H17ClN2O2S/c1-11(2)22-15-8-6-12(7-9-15)16(21)20-17(23)19-14-5-3-4-13(18)10-14/h3-11H,1-2H3,(H2,19,20,21,23)
• InChI Key: WNOFGXFTRGLOHF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC(=CC=C2)Cl
• Molecular Formula: C17H17ClN2O2S
• Molecular Weight: 348.8 g/mol

Description

N-{[(3-chlorophenyl)amino]carbonothioyl}-4-isopropoxybenzamide, also known as CPTH-2, is a small molecule inhibitor that is commonly used in scientific research. It is a synthetic compound that was first discovered in 2006 and has since been extensively studied for its potential applications in the field of biochemistry.

Mechanism of Action

N-{[(3-chlorophenyl)amino]carbonothioyl}-4-isopropoxybenzamide is a potent inhibitor of HDACs and works by binding to the active site of the enzyme, thereby preventing it from deacetylating histones. This leads to an increase in histone acetylation, which in turn results in changes in gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{[(3-chlorophenyl)amino]carbonothioyl}-4-isopropoxybenzamide are primarily related to its ability to inhibit HDACs. This can lead to changes in gene expression, which can have downstream effects on cellular processes such as cell differentiation, proliferation, and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{[(3-chlorophenyl)amino]carbonothioyl}-4-isopropoxybenzamide in lab experiments is its potency as an HDAC inhibitor. It has been shown to be effective at inhibiting a wide range of HDAC isoforms, making it a versatile tool for studying the role of these enzymes in various cellular processes. However, one limitation of using N-{[(3-chlorophenyl)amino]carbonothioyl}-4-isopropoxybenzamide is its relatively short half-life, which can make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for the use of N-{[(3-chlorophenyl)amino]carbonothioyl}-4-isopropoxybenzamide in scientific research. One area of interest is the development of more potent and selective HDAC inhibitors based on the structure of N-{[(3-chlorophenyl)amino]carbonothioyl}-4-isopropoxybenzamide. Additionally, there is ongoing research into the potential therapeutic applications of HDAC inhibitors, including the treatment of cancer and other diseases. Finally, there is interest in using N-{[(3-chlorophenyl)amino]carbonothioyl}-4-isopropoxybenzamide as a tool for studying the epigenetic regulation of gene expression, which could have implications for understanding a wide range of cellular processes.

Synthesis Methods

The synthesis of N-{[(3-chlorophenyl)amino]carbonothioyl}-4-isopropoxybenzamide involves a multi-step process that begins with the reaction of 3-chloroaniline with carbon disulfide to form 3-chloro-N-phenylcarbamothioic acid. This intermediate is then reacted with 4-isopropoxybenzoyl chloride to yield the final product, N-{[(3-chlorophenyl)amino]carbonothioyl}-4-isopropoxybenzamide.

Scientific Research Applications

N-{[(3-chlorophenyl)amino]carbonothioyl}-4-isopropoxybenzamide has been widely used in scientific research as a tool for investigating the role of histone deacetylases (HDACs) in various cellular processes. HDACs are enzymes that play a critical role in the regulation of gene expression and are involved in a wide range of cellular processes, including cell differentiation, proliferation, and apoptosis.